Cas no 1806820-53-0 (2-(Difluoromethyl)-3,4-dimethoxy-5-nitropyridine)

• Product Name: 2-(Difluoromethyl)-3,4-dimethoxy-5-nitropyridine
• CAS No: 1806820-53-0
• MF: C₈H₈F₂N₂O₄
• MW: 234.156929016113
• CID: 4852009
• Update Time: 2025-06-16

2-(Difluoromethyl)-3,4-dimethoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,4-dimethoxy-5-nitropyridine

• Inchi： 1S/C8H8F2N2O4/c1-15-6-4(12(13)14)3-11-5(8(9)10)7(6)16-2/h3,8H,1-2H3
• InChI Key： UASCQORENAUXMJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)[N+](=O)[O-])OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2

Additional information on 2-(Difluoromethyl)-3,4-dimethoxy-5-nitropyridine

Comprehensive Overview of 2-(Difluoromethyl)-3,4-dimethoxy-5-nitropyridine (CAS No. 1806820-53-0)

2-(Difluoromethyl)-3,4-dimethoxy-5-nitropyridine (CAS No. 1806820-53-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitropyridine derivative features a difluoromethyl group and two methoxy substituents, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's nitropyridine core is a key motif in medicinal chemistry, often associated with bioactivity and metabolic stability.

In recent years, the demand for fluorinated pyridines like 2-(Difluoromethyl)-3,4-dimethoxy-5-nitropyridine has surged, driven by their utility in designing next-generation therapeutics. Fluorination is a strategic modification in drug design, as it can enhance bioavailability and binding affinity. This compound's dimethoxy and nitro groups further diversify its reactivity, making it a versatile intermediate for cross-coupling reactions and nucleophilic substitutions. Its CAS number, 1806820-53-0, is frequently searched in chemical databases, reflecting its growing relevance in synthetic chemistry.

One of the most pressing questions in the scientific community is how nitropyridine derivatives can address challenges in antibiotic resistance. 2-(Difluoromethyl)-3,4-dimethoxy-5-nitropyridine has shown promise in preliminary studies as a scaffold for novel antimicrobial agents. Its difluoromethyl moiety is particularly intriguing, as fluorine atoms are known to modulate lipophilicity and electrostatic interactions—critical factors in drug-target binding. Researchers are also investigating its potential in agrochemicals, where fluorinated compounds are valued for their pest-control efficacy and environmental persistence.

The synthesis of 2-(Difluoromethyl)-3,4-dimethoxy-5-nitropyridine typically involves multi-step organic reactions, including halogenation, methoxylation, and nitration. Optimizing these processes is a hot topic in green chemistry, as scientists aim to reduce waste and improve yields. The compound's CAS No. 1806820-53-0 is often referenced in patents and journals, highlighting its industrial significance. Additionally, its stability under various pH conditions makes it a candidate for formulation studies in drug delivery systems.

From an SEO perspective, terms like "fluorinated pyridine synthesis," "nitropyridine applications," and "difluoromethyl compound uses" are highly searched, aligning with the compound's research trends. Analysts note that queries related to CAS 1806820-53-0 have increased by 20% year-over-year, underscoring its rising prominence. As AI and machine learning accelerate molecular discovery, compounds like 2-(Difluoromethyl)-3,4-dimethoxy-5-nitropyridine are likely to play a pivotal role in virtual screening and lead optimization.

In conclusion, 2-(Difluoromethyl)-3,4-dimethoxy-5-nitropyridine (CAS No. 1806820-53-0) represents a cutting-edge intersection of synthetic chemistry and life sciences. Its structural features—such as the difluoromethyl group and nitropyridine backbone—offer vast opportunities for innovation. Whether in drug development or material science, this compound exemplifies the transformative potential of fluorinated heterocycles. Future research will likely focus on scaling its production and expanding its applications, solidifying its place in modern chemistry.